Cas no 42429-20-9 ((S)-2-Acetamido-2-phenylacetic acid)

(S)-2-Acetamido-2-phenylacetic acid is a chiral carboxylic acid derivative featuring an acetamido group and a phenyl substituent at the α-position. This compound is valuable in asymmetric synthesis and pharmaceutical research due to its stereochemical purity and functional versatility. The (S)-enantiomer is particularly useful as a building block for peptidomimetics, chiral auxiliaries, and bioactive molecules. Its rigid phenyl group enhances stereocontrol in reactions, while the acetamido moiety offers opportunities for further derivatization. The compound’s high enantiomeric purity ensures consistent performance in enantioselective processes. It is commonly employed in the synthesis of optically active intermediates for APIs and fine chemicals, demonstrating broad utility in medicinal and synthetic chemistry applications.

(S)-2-Acetamido-2-phenylacetic acid structure

42429-20-9 structure

Product Name:(S)-2-Acetamido-2-phenylacetic acid

CAS No:42429-20-9

MF:C₁₀H₁₁NO₃

MW:193.199242830276

MDL:MFCD20638234

CID:823075

PubChem ID:726854

Update Time:2025-10-15

(S)-2-Acetamido-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-Acetamido-2-phenylacetic acid
- (2S)-[Acetylamino]-2-phenylacetic acid
- N-Ac-D,L-Phg-OH
- N-Acetyl-(S)-2-phenylglycine
- N-Acetyl-L-phenylglycine
- 42429-20-9
- MFCD20638234
- O10206
- AKOS022171682
- SCHEMBL4250144
- N-acetyl-L-alpha-phenylglycine
- CS-0154017
- N-Acetylphenylglycine
- (2s)-2-acetylamino-2-phenylacetic acid
- (S)-2-Acetamido-2-phenylaceticacid
- EN300-701892
- (2S)-2-acetamido-2-phenylacetic acid
- (S)-2-Acetamido-2-phenylacetic acid (Ac-L-Phg-OH)
- CHEBI:137652
- DS-5609
- VKDFZMMOLPIWQQ-VIFPVBQESA-N
- (S)-N-acetyl-2-phenylglycine
- (2S)-acetamido(phenyl)acetic acid
- MDL： MFCD20638234
- Inchi： 1S/C10H11NO3/c1-7(12)11-9(10(13)14)8-5-3-2-4-6-8/h2-6,9H,1H3,(H,11,12)(H,13,14)
- InChI Key： VKDFZMMOLPIWQQ-UHFFFAOYSA-N
- SMILES： CC(NC(C1C=CC=CC=1)C(=O)O)=O

Computed Properties

Exact Mass: 193.07389321g/mol
Monoisotopic Mass: 193.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 66.4Å²

Experimental Properties

Density: 1.233

(S)-2-Acetamido-2-phenylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KC329-250mg	(S)-2-Acetamido-2-phenylacetic acid	42429-20-9	95+%	250mg	698CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KC329-100mg	(S)-2-Acetamido-2-phenylacetic acid	42429-20-9	95+%	100mg	289CNY	2021-05-07
Chemenu	CM193335-1g	(S)-2-acetamido-2-phenylacetic acid	42429-20-9	95%	1g	$184	2021-06-09
Alichem	A019117133-1g	(S)-2-Acetamido-2-phenylacetic acid	42429-20-9	95%	1g	$196.20	2023-09-01
abcr	AB490621-250 mg	(S)-2-Acetamido-2-phenylacetic acid (Ac-L-Phg-OH); .	42429-20-9		250MG	€81.90	2023-04-20
abcr	AB490621-1 g	(S)-2-Acetamido-2-phenylacetic acid (Ac-L-Phg-OH); .	42429-20-9		1g	€108.70	2023-04-20
abcr	AB490621-5 g	(S)-2-Acetamido-2-phenylacetic acid (Ac-L-Phg-OH); .	42429-20-9		5g	€236.80	2023-04-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S22330-1g	(S)-2-Acetamido-2-phenylacetic acid	42429-20-9		1g	¥156.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S22330-250mg	(S)-2-Acetamido-2-phenylacetic acid	42429-20-9		250mg	¥66.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S22330-25g	(S)-2-Acetamido-2-phenylacetic acid	42429-20-9		25g	¥1916.0	2021-09-07